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Compound of Interest

Compound Name: Dibromomaleimide-C5-COOH

Cat. No.: B6358058

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of Dibromomaleimide-C5-COOH, a bifunctional linker of significant interest in
bioconjugation and drug development.

Core Chemical and Physical Properties

Dibromomaleimide-C5-COOH, systematically named 6-(3,4-dibromo-2,5-dioxo-2,5-dihydro-
1H-pyrrol-1-yl)hexanoic acid, is a solid compound at room temperature.[1] Its key properties
are summarized in the table below. While a specific melting point is not publicly available, it is
expected to be a stable solid under standard conditions. The presence of the carboxylic acid
group and the dibromomaleimide moiety confers a unique combination of reactivity and
functionality.
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Property Value Source
Molecular Formula C10H11Br2NOa4 --INVALID-LINK--
Molecular Weight 369.01 g/mol [1]

6-(3,4-dibromo-2,5-dioxo-2,5-
IUPAC Name dihydro-1H-pyrrol-1- [1]

yl)hexanoic acid

CAS Number 1443214-97-8 [2]
Physical Form Solid [1]
- Soluble in DMSO (= 100
Solubility
mg/mL)
Purity Typically >98%
Storage Inert atmosphere, 2-8°C [1]

Synthesis and Purification

An explicit, peer-reviewed synthesis protocol for Dibromomaleimide-C5-COOH is not readily
available in the public domain. However, based on established organic chemistry principles, a
plausible synthetic route involves the condensation of dibromomaleic anhydride with 6-
aminohexanoic acid. An alternative approach could be the initial synthesis of N-(5-
carboxypentyl)maleimide from maleic anhydride and 6-aminohexanoic acid, followed by a
bromination step.

Proposed Synthesis Workflow

The logical workflow for the synthesis of Dibromomaleimide-C5-COOH is depicted below.
This process involves the reaction of the primary amine of 6-aminohexanoic acid with
dibromomaleic anhydride, leading to the formation of the maleimide ring in a condensation
reaction.
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Dibromomaleic Anhydride 6-Aminohexanoic Acid

Condensation Reaction
(e.g., in Acetic Acid, heat)

Purification
(e.g., Recrystallization or Chromatography)

Reagents

Process /

Bioconjugation Reaction
(Phosphate Buffer, pH 7.2)

Purification

(Size-Exclusion Chromatography)

Protein Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b6358058?utm_src=pdf-body-img
https://www.benchchem.com/product/b6358058?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh9abd395f
https://www.pharmaffiliates.com/en/1443214-97-8-6-3-4-dibromo-2-5-dioxo-2-5-dihydro-1h-pyrrol-1-yl-hexanoic-acid-pa270027240.html
https://www.benchchem.com/product/b6358058#chemical-properties-of-dibromomaleimide-c5-cooh
https://www.benchchem.com/product/b6358058#chemical-properties-of-dibromomaleimide-c5-cooh
https://www.benchchem.com/product/b6358058#chemical-properties-of-dibromomaleimide-c5-cooh
https://www.benchchem.com/product/b6358058#chemical-properties-of-dibromomaleimide-c5-cooh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6358058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6358058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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